Cas no 385822-22-0 (Dactyloquinone A)
Dactyloquinone A structure
Product Name:Dactyloquinone A
CAS No:385822-22-0
MF:C22H28O4
MW:356.455327033997
CID:6765785
Update Time:2024-03-03
Dactyloquinone A Chemical and Physical Properties
Names and Identifiers
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- 385822-22-0
- Dactyloquinone A
- Dactyloquinone B
- 385822-20-8
- Dahabinone A
-
- Inchi: 1S/C22H28O4/c1-13-7-6-9-22-20(13,3)10-8-14(2)21(22,4)12-15-18(24)17(25-5)11-16(23)19(15)26-22/h11,14H,1,6-10,12H2,2-5H3/t14-,20+,21+,22-/m0/s1
- InChI Key: VHEIQBFDIYFDPD-VKPKAYIDSA-N
- SMILES: C1C(=O)C2O[C@@]34CCCC(=C)[C@@]3(C)CC[C@H](C)[C@@]4(C)CC=2C(=O)C=1OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- XLogP3: 3.747
Dactyloquinone A Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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